Cas no 18590-76-6 (2-(2-chlorophenyl)quinazoline-4-thiol)

• Product Name: 2-(2-chlorophenyl)quinazoline-4-thiol
• CAS No: 18590-76-6
• MF: C₁₄H₉ClN₂S
• MW: 272.752660512924
• CID: 162881
• PubChem ID: 4987901
• Update Time: 2025-05-21

2-(2-chlorophenyl)quinazoline-4-thiol Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinethione,2-(2-chlorophenyl)-
• 2-(2-CHLOROPHENYL)QUINAZOLINE-4(3H)-THIONE
• 2-(2-chloro-phenyl)-3H-quinazoline-4-thione
• 2-(2-chlorophenyl)-4(3H)-quinazolinethione
• 2-chlorophenyl-4(3H)-quinazolinethione
• 4-Thioxo-2-< 2-chlor-phenyl> -3.4-dihydro-chinazolin
• AC1NLQRF
• AC1Q3KBO
• AG-E-35124
• CTK4D9088
• KB-220948
• 2-(2-chlorophenyl)-1H-quinazoline-4-thione
• 2-(2-chlorophenyl)quinazoline-4-thiol
• CS-0355949
• Z62436842
• 2-(2-chlorophenyl)-3,4-dihydroquinazoline-4-thione
• DTXSID90407281
• AKOS000116800
• 18590-76-6
• EN300-08783

• MDL： MFCD06660495
• Inchi： 1S/C14H9ClN2S/c15-11-7-3-1-5-9(11)13-16-12-8-4-2-6-10(12)14(18)17-13/h1-8H,(H,16,17,18)
• InChI Key： MEJJMAINUWVBEV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NC(C2C=CC=CC=2N1)=S

Computed Properties

• Exact Mass: 272.01767
• Monoisotopic Mass: 272.0174972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 24.39

Additional information on 2-(2-chlorophenyl)quinazoline-4-thiol

2-(2-Chlorophenyl)Quinazoline-4-Thiol: A Comprehensive Overview

2-(2-Chlorophenyl)Quinazoline-4-Thiol (CAS No. 18590-76-6) is a heterocyclic compound with a quinazoline core, a sulfur-containing thiol group, and a chlorophenyl substituent. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and potential applications. The quinazoline moiety, characterized by its two nitrogen atoms in a six-membered ring system, is known for its versatility in chemical reactivity and biological activity. The presence of the thiol (-SH) group introduces additional functional diversity, making this compound a valuable building block for various chemical transformations and applications.

The synthesis of 2-(2-Chlorophenyl)Quinazoline-4-Thiol typically involves multi-step organic reactions, often starting from readily available starting materials such as o-chlorobenzaldehyde and thiosemicarbazide. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while maintaining product quality. These improvements have made the compound more accessible for large-scale production and further studies.

One of the most promising applications of 2-(2-Chlorophenyl)Quinazoline-4-Thiol lies in its potential as a precursor for bioactive molecules. The quinazoline framework is well-documented for its ability to interact with various biological targets, including protein kinases and other enzymes. The thiol group further enhances the compound's reactivity, enabling it to participate in redox reactions or form disulfide bonds under specific conditions. Recent studies have highlighted its role in the development of antioxidants and anti-inflammatory agents, where the sulfur atom plays a critical role in modulating biological responses.

In the realm of materials science, 2-(2-Chlorophenyl)Quinazoline-4-Thiol has been investigated for its potential in constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The thiol group serves as a versatile ligand capable of coordinating with metal ions, leading to the formation of porous structures with applications in gas storage and catalysis. Researchers have also explored its use in designing sensors for detecting heavy metal ions, leveraging the strong affinity between thiols and metals like mercury or lead.

Recent research has also delved into the electronic properties of 2-(2-Chlorophenyl)Quinazoline-4-Thiol, particularly in the context of organic electronics. The quinazoline core contributes to aromaticity and planarity, which are essential for charge transport in organic semiconductors. By incorporating this compound into thin-film transistor (TFT) devices, scientists have demonstrated improved carrier mobility and stability under ambient conditions. These findings suggest that 2-(2-Chlorophenyl)Quinazoline-4-Thiol could be a valuable component in next-generation electronic devices.

The structural versatility of 2-(2-Chlorophenyl)Quinazoline-4-Thiol also extends to its ability to undergo various post-synthetic modifications. For example, the thiol group can be oxidized to form disulfide linkages or reacted with alkyl halides to introduce additional functionality. Such modifications open up new avenues for tailoring the compound's properties according to specific application requirements.

In conclusion, 2-(2-Chlorophenyl)Quinazoline-4-Thiol (CAS No. 18590-76-6) is a multifaceted compound with significant potential across diverse scientific domains. Its unique combination of structural features makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing both fundamental science and practical technologies.